BRD5814
Overview
Description
BRD5814 is a highly brain penetrant β-arrestin biased D2R antagonist.
Scientific Research Applications
1. BRD5814 and Cancer Research
The National Cancer Institute's Biospecimen Research Database (BRD) has been instrumental in improving specimen quality for cancer research. The database offers a community resource for standardizing biospecimen collection and processing practices, thereby reducing research variability and enhancing the quality of biospecimens used in cancer studies. It includes peer-reviewed articles, standard operating procedures (SOPs), and evidence-based guidelines related to biospecimen collection, preservation, and processing (Engel et al., 2016).
2. BRD5814 and Embryonic Stem Cell Research
BRD5814 plays a critical role in maintaining the pluripotency and self-renewal ability of embryonic stem cells (ESCs). Inhibition of BRD5814 leads to induction of epithelial-to-mesenchymal transition markers and commitment to the neuroectodermal lineage, highlighting its importance in ESC identity and differentiation processes (Di Micco et al., 2014).
3. BRD5814 in Genetic Material Research
The Gene Engineering Division of RIKEN BioResource Center, which manages genetic materials, indicates the significance of BRD5814 in the collection, maintenance, and distribution of genetic resources. These resources are essential for understanding biological phenomena and include various types of genetic materials such as cloned DNAs, gene libraries, and vectors (Yokoyama et al., 2010).
4. BRD5814 and Chromatin Remodeling
BRD5814 is associated with chromatin remodeling and transcriptional activation. Its bromodomain binds to acetylated histone peptides, playing a crucial role in chromatin dynamics and gene expression regulation (Sun et al., 2007).
5. BRD5814 and DNA Binding in Chromatin Structure
BRD5814's involvement in the regulation of chromatin structure is underscored by its DNA-binding activity and association with nucleosomes. This indicates a regulatory role in chromatin remodeling processes, crucial for understanding cell biology and gene expression (Morrison et al., 2017).
properties
CAS RN |
1953181-29-7 |
|---|---|
Product Name |
BRD5814 |
Molecular Formula |
C21H23ClF3NO2 |
Molecular Weight |
413.87 |
IUPAC Name |
4-(4-Chlorophenoxy)-4-methyl-1-(2-(2-(trifluoromethyl)phenoxy)ethyl)piperidine |
InChI |
InChI=1S/C21H23ClF3NO2/c1-20(28-17-8-6-16(22)7-9-17)10-12-26(13-11-20)14-15-27-19-5-3-2-4-18(19)21(23,24)25/h2-9H,10-15H2,1H3 |
InChI Key |
MLQFCCRYUWOUAD-UHFFFAOYSA-N |
SMILES |
FC(C1=CC=CC=C1OCCN2CCC(C)(OC3=CC=C(Cl)C=C3)CC2)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BRD-5814; BRD 5814; BRD5814 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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